Cas no 722545-11-1 ((S)-1-Benzyl-3-(phenylthio)pyrrolidine)
(S)-1-Benzyl-3-(phenylthio)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-BENZYL-3-(PHENYLTHIO)PYRROLIDINE
- (3S)-1-Benzyl-3-(phenylthio)pyrrolidine
- (S)-1-Benzyl-3-(phenylthio)pyrrolidine
-
- Inchi: 1S/C17H19NS/c1-3-7-15(8-4-1)13-18-12-11-17(14-18)19-16-9-5-2-6-10-16/h1-10,17H,11-14H2/t17-/m0/s1
- InChI Key: FFZCMGLSJMOGPP-KRWDZBQOSA-N
- SMILES: S(C1C=CC=CC=1)[C@H]1CCN(CC2C=CC=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 4.2
- Topological Polar Surface Area: 28.5
(S)-1-Benzyl-3-(phenylthio)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009697-1g |
(S)-1-Benzyl-3-(phenylthio)pyrrolidine |
722545-11-1 | 95% | 1g |
$590.85 | 2023-09-01 | |
| Chemenu | CM524514-1g |
(S)-1-Benzyl-3-(phenylthio)pyrrolidine |
722545-11-1 | 95% | 1g |
$544 | 2024-07-24 |
(S)-1-Benzyl-3-(phenylthio)pyrrolidine Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on (S)-1-Benzyl-3-(phenylthio)pyrrolidine
Introduction to (S)-1-Benzyl-3-(phenylthio)pyrrolidine (CAS No. 722545-11-1)
(S)-1-Benzyl-3-(phenylthio)pyrrolidine, identified by its CAS number 722545-11-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, particularly the (S) configuration, plays a crucial role in its biological activity and interaction with biological targets.
The molecular structure of (S)-1-Benzyl-3-(phenylthio)pyrrolidine consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and a phenylthio group at the 3-position. This arrangement contributes to its distinct chemical and pharmacological characteristics. The presence of the phenylthio group introduces a sulfur atom, which can participate in various interactions with biological molecules, enhancing the compound's potential as a pharmacophore.
In recent years, there has been growing interest in chiral compounds for pharmaceutical applications due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of (S)-1-Benzyl-3-(phenylthio)pyrrolidine makes it a valuable candidate for further investigation in this context. Research has demonstrated that the stereochemistry of a compound can significantly influence its biological activity, making the precise synthesis and characterization of enantiopure compounds essential.
One of the most compelling aspects of (S)-1-Benzyl-3-(phenylthio)pyrrolidine is its potential as a building block for more complex drug molecules. The pyrrolidine core is a common motif in many bioactive compounds, and modifications at various positions on this ring can lead to novel pharmacological entities. The benzyl and phenylthio groups provide additional functional handles that can be further modified through chemical transformations, enabling the design of tailored molecules with specific biological activities.
Current research in this area is focused on exploring the pharmacological properties of derivatives of (S)-1-Benzyl-3-(phenylthio)pyrrolidine. Studies have shown that this compound exhibits promising interactions with certain biological targets, making it a potential lead compound for drug discovery programs. For instance, preliminary investigations have suggested that it may have utility in modulating enzyme activity or interacting with specific receptors, although further studies are needed to fully elucidate its mechanisms of action.
The synthesis of enantiopure (S)-1-Benzyl-3-(phenylthio)pyrrolidine presents both challenges and opportunities for synthetic chemists. The need for high stereochemical purity requires careful selection of synthetic routes and methodologies to minimize racemization. Advances in asymmetric synthesis techniques have made it increasingly feasible to produce such compounds in high yields and purity, opening up new possibilities for their application in drug development.
In addition to its pharmaceutical potential, (S)-1-Benzyl-3-(phenylthio)pyrrolidine may also find applications in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions and developing new synthetic strategies. For example, it could be used as a ligand in coordination chemistry or as a precursor for more complex organic transformations.
The growing body of research on chiral pyrrolidine derivatives underscores the importance of understanding the relationship between molecular structure and biological activity. Compounds like (S)-1-Benzyl-3-(phenylthio)pyrrolidine provide valuable insights into these relationships and offer new opportunities for developing innovative therapeutic agents. As our understanding of these compounds continues to evolve, so too will their applications in medicine and chemical science.
722545-11-1 ((S)-1-Benzyl-3-(phenylthio)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)